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Compound of Interest

Compound Name: AT-076

Cat. No.: B605653 Get Quote

For researchers and professionals in the fields of science and drug development, the

responsible management and disposal of chemical compounds are paramount to ensuring a

safe laboratory environment and regulatory compliance. This document provides a

comprehensive, step-by-step guide for the proper disposal of AT-076, a potent opioid pan

antagonist used in research. Due to the absence of a specific Safety Data Sheet (SDS) in the

public domain, a conservative approach, treating the compound as potentially hazardous, is

essential.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle AT-076 with the appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves

Safety goggles

A laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Quantitative and Chemical Data
The following table summarizes the known chemical and physical properties of AT-076.[1][2]

This information is critical for understanding the nature of the compound and for making

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b605653?utm_src=pdf-interest
https://www.benchchem.com/product/b605653?utm_src=pdf-body
https://www.benchchem.com/product/b605653?utm_src=pdf-body
https://www.benchchem.com/product/b605653?utm_src=pdf-body
https://en.wikipedia.org/wiki/AT-076
https://www.medkoo.com/products/10569
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


informed decisions regarding its handling and disposal.

Property Value

IUPAC Name

(3R)-7-hydroxy-N-[(2S)-1-[4-(3-

hydroxyphenyl)piperidin-1-yl]-3-methylbutan-2-

yl]-1,2,3,4-tetrahydroisoquinoline-3-carboxamide

CAS Number 1657028-64-2

Molecular Formula C26H35N3O3

Molar Mass 437.584 g·mol−1

Appearance Not specified (Assumed solid)

Solubility Not specified

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C.[2]

Step-by-Step Disposal Protocol for AT-076
The following protocol is based on general best practices for the disposal of research

chemicals and hazardous waste.[3] Always consult with your institution's Environmental Health

and Safety (EHS) office for specific guidance and to ensure compliance with local and national

regulations.[4]

1. Waste Identification and Segregation:

Treat as Hazardous Waste: In the absence of specific hazard data, AT-076 and any

materials contaminated with it must be treated as hazardous chemical waste.

Segregate Waste Streams:

Solid Waste: Collect unused or expired AT-076, contaminated PPE (gloves, weigh boats,

etc.), and any spill cleanup materials in a designated, compatible, and clearly labeled

hazardous waste container.
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Liquid Waste: If AT-076 has been dissolved in a solvent, collect the solution in a separate,

compatible, and labeled liquid hazardous waste container. Do not mix with other solvent

waste streams unless permitted by your institution's EHS guidelines. Do not dispose of

liquid waste containing AT-076 down the drain.

Sharps: Any needles or other sharps contaminated with AT-076 must be disposed of in a

designated, puncture-proof sharps container for hazardous chemical waste.

2. Waste Containment and Labeling:

Container Selection: Use containers that are chemically compatible with AT-076 and any

solvents used. Ensure containers are in good condition and can be securely sealed.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "AT-076," the approximate quantity, and the date of accumulation.

3. Storage of Waste:

Store sealed hazardous waste containers in a designated and secure Satellite Accumulation

Area (SAA) until they are collected for disposal.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal contractor.

Provide all necessary documentation, including the chemical name and any other available

information, to the disposal personnel.

Experimental Protocols
While no specific experimental protocols for the neutralization of AT-076 are available, a

general approach for the disposal of potent pharmaceutical compounds involves incineration by

a licensed hazardous waste facility. Chemical neutralization should not be attempted without a

validated protocol and the explicit approval of your institution's EHS department.
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Logical Workflow for AT-076 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AT-076.
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Caption: Workflow for the safe disposal of AT-076 waste.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of AT-076, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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